Cas no 133607-93-9 (1H-Pyrazole-3-carboxylic acid, 5-(2,4-dichlorophenyl)-1-phenyl-, ethylester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-(2,4-dichlorophenyl)-1-phenyl-, ethylester
• CAS No: 133607-93-9
• MF: C₁₈H₁₄Cl₂N₂O₂
• MW: 361.221962451935
• CID: 1233521
• Update Time: 2024-08-05

1H-Pyrazole-3-carboxylic acid, 5-(2,4-dichlorophenyl)-1-phenyl-, ethylester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-(2,4-dichlorophenyl)-1-phenyl-, ethylester
• 1H-Pyrazole-3-carboxylic acid, 5-(2,4-dichlorophenyl)-1-phenyl-, ethyl ester

• Inchi： 1S/C18H14Cl2N2O2/c1-2-24-18(23)16-11-17(14-9-8-12(19)10-15(14)20)22(21-16)13-6-4-3-5-7-13/h3-11H,2H2,1H3
• InChI Key： DSIXXSHUCSJHOJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2=CC=C(Cl)C=C2Cl)=CC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 360.04342

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 29-31 °C
• Boiling Point: 494.0±45.0 °C(Predicted)
• PSA: 44.12
• pka: -4.11±0.10(Predicted)